Cas no 177610-84-3 (Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-)
![Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- structure](https://www.kuujia.com/scimg/cas/177610-84-3x300.png)
177610-84-3 structure
Product Name:Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
CAS No:177610-84-3
Molecular Formula:C17H13NO3
Molecular Weight:279.29002
CID:98253
PubChem ID:44377905
Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Properties
Names and Identifiers
-
- Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl-
- 7-Oxo-N-phenyl-7,7a-dihydrocyclopropa[b]chromene-1a(1H)-carboxami de
- CHEMBL164739
- 177610-84-3
- SCHEMBL6959539
- AKOS015909612
-
- InChIKey: IQXKCVCVMGJCGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C17H13NO3/c19-15-12-8-4-5-9-14(12)21-17(10-13(15)17)16(20)18-11-6-2-1-3-7-11/h1-9,13H,10H2,(H,18,20)
- SMILES: C1=CC=C(NC(C23CC2C(C2=CC=CC=C2O3)=O)=O)C=C1
Computed Properties
- Exact Mass: 279.08959
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 279.09
- Heavy Atom Count: 21
- Complexity: 457
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- PSA: 55.4
Benzo[b]cyclopropa[e]pyran-1a(1H)-carboxamide,7,7a-dihydro-7-oxo-N-phenyl- Related Literature
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Hajime Suzuki,Osamu Tomita,Masanobu Higashi Catal. Sci. Technol., 2015,5, 2640-2648
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Jörg-Michael Schröder,Simone Wiegand Phys. Chem. Chem. Phys., 2000,2, 1493-1495
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Bettina Ludi,Markus Niederberger Dalton Trans., 2013,42, 12554-12568
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Kazuhide Sato,Alexander P. Gorka,Tadanobu Nagaya,Megan S. Michie,Yuko Nakamura,Roger R. Nani,Vince L. Coble,Olga V. Vasalatiy,Rolf E. Swenson,Peter L. Choyke,Martin J. Schnermann,Hisataka Kobayashi Mol. BioSyst., 2016,12, 3046-3056
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Zechao Shao,Wen Zhang,De An,Genlei Zhang,Yuxin Wang RSC Adv., 2015,5, 97508-97511
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7. Facile preparation of ZnMn2O4 hollow microspheres as high-capacity anodes for lithium-ion batteries†Hao Bin Wu,Ting Zhu J. Mater. Chem., 2012,22, 827-829
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Pascal G. Yot,Mohammad Wahiduzzaman,Erik Elkaim,Pierre Fertey,Paul Fabry,Christian Serre,Guillaume Maurin Dalton Trans., 2019,48, 1656-1661
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Michal Szostak,Karl D. Collins,Neal J. Fazakerley,Malcolm Spain,David J. Procter Org. Biomol. Chem., 2012,10, 5820-5824
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Baitian He,Luting Tang,Jinming Zhang,Manjun Xiao,Guiting Chen,Chuanbo Dai RSC Adv., 2023,13, 29035-29042
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